Cas no 189-92-4 (Phenaleno[1,9-gh]quinoline)
Phenaleno[1,9-gh]quinoline structure
Product Name:Phenaleno[1,9-gh]quinoline
CAS No:189-92-4
MF:C19H11N
MW:253.297344446182
CID:152957
PubChem ID:12435805
Update Time:2025-04-19
Phenaleno[1,9-gh]quinoline Chemical and Physical Properties
Names and Identifiers
-
- Phenaleno[1,9-gh]quinoline
- (-)-spathulenol
- (+)-spathulenol
- (1R,4S,5R,6R,7R)-aromadendr-10(14)-en-4-ol
- 10'-Apocarotenal
- 10-Azabenz[a]pyrene
- 10-Azabenzo[a]pyrene
- 4,9,13-trimethyl-15-(2,6,6-trimethylcyclohex-1-enyl)pentadeca-2,4,6,8,10,12,14-heptaenal
- AC1O517J
- C20695
- CHEBI:53153
- CPD-13368
- Phenaleno[1,9-gh]chinolin
- Pyrido-2',3':3,4-pyren, Pyrenolin
- Spathulenol
- pyrenoline
- Brn 0014606
- 10-Azabenzopyrene
- PHENALENOQUINOLINE
- 3-azabenzo(d)pyrene
- Pyrido(2',3':4)pyrene
- pyreno(1,2-b)pyridine
- phenaleno(1,9-gh)quinoline
- 10-Azabenzo(a)pyrene
- 10-AZABENZO (a) PYRENE (purity)
- DTXSID10172282
- 10-Azabenzo[a]pyrene, BCR(R) certified Reference Material
- 2VY2X6M7F8
- NS00014406
- Q63392236
- pyreno[1,2-b]pyridine
- 24407-49-6
- 189-92-4
- SCHEMBL17733175
- J-015505
-
- Inchi: 1S/C19H11N/c1-3-12-6-7-14-11-15-5-2-10-20-19(15)16-9-8-13(4-1)17(12)18(14)16/h1-11H
- InChI Key: BYFIUFNRSNKODH-UHFFFAOYSA-N
- SMILES: N1C=CC=C2C=C3C=CC4=CC=CC5C=CC(C=12)=C3C=54
Computed Properties
- Exact Mass: 253.08923
- Monoisotopic Mass: 253.089149
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9
- XLogP3: 5.3
Experimental Properties
- Density: 0.9510 (rough estimate)
- Melting Point: 152.5°C
- Boiling Point: 386.5°C (rough estimate)
- Flash Point: 216.9°C
- Refractive Index: 1.6500 (estimate)
- PSA: 12.89
Phenaleno[1,9-gh]quinoline Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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